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Compound of Interest

Compound Name: AS1938909

Cat. No.: B15540900 Get Quote

Technical Support Center: AS1938909 in DMSO
This guide provides researchers, scientists, and drug development professionals with essential

techniques and troubleshooting advice for accurately handling viscous solutions of the SHIP2

inhibitor, AS1938909, dissolved in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Pipetting Techniques for Viscous Solutions
Q1: Why are my pipetting results inaccurate when working with high-concentration

AS1938909-DMSO solutions?

A1: High-concentration solutions of compounds like AS1938909 in DMSO can be viscous,

which poses challenges for standard pipetting techniques.[1] DMSO itself has a higher density

(1.1 mg/µL) and viscosity compared to water, affecting the accuracy of air displacement

pipettes calibrated for aqueous solutions.[2][3] Viscous liquids flow more slowly, leading to the

formation of a film inside the pipette tip and preventing the complete dispensing of the intended

volume.[1] This can result in aspirating less sample and dispensing an inaccurate, smaller

volume.

Q2: What is the recommended pipetting technique for viscous DMSO solutions?

A2: Reverse pipetting is the most recommended technique for viscous liquids like concentrated

DMSO solutions.[4][5][6] Unlike standard forward pipetting, the reverse technique involves

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15540900?utm_src=pdf-interest
https://www.benchchem.com/product/b15540900?utm_src=pdf-body
https://www.benchchem.com/product/b15540900?utm_src=pdf-body
https://www.benchchem.com/product/b15540900?utm_src=pdf-body
https://www.microlit.us/how-does-the-viscosity-of-the-liquid-affect-pipetting-accuracy/
https://labroots-public.s3.amazonaws.com/How-To-Pipette-DMSO-Accurately-Flyer-en-Sartorius.pdf
https://www.sartorius.com/en/products/pipetting/pipetting-resources/how-to-pipette-dmso-accurately-flyer
https://www.microlit.us/how-does-the-viscosity-of-the-liquid-affect-pipetting-accuracy/
https://www.integra-biosciences.com/global/en/stories/how-pipette-viscous-and-volatile-liquids
https://en.wikipedia.org/wiki/Reverse_pipetting
https://www.mt.com/in/en/home/library/know-how/rainin-pipettes/how-to-reverse-pipette.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aspirating an excess amount of liquid and then dispensing only the set volume.[7] This method

minimizes the impact of any liquid film remaining in the tip, significantly improving accuracy and

precision.[5][7]

Q3: How do I perform the reverse pipetting technique?

A3: To perform reverse pipetting, follow these steps:

Set the desired volume on your pipette.

Depress the plunger completely to the second stop (the blowout position).[6]

Immerse the pipette tip just below the surface of the liquid (2-3 mm).[7]

Slowly and smoothly release the plunger to its resting position to aspirate the liquid.[1]

Withdraw the tip from the solution. A small excess of liquid will be present in the tip.

To dispense, press the plunger gently and steadily down to the first stop.[6] This will deliver

the precise volume set on the pipette.

A small amount of the liquid will remain in the tip; this is expected.[6] This residual liquid can

be discarded with the tip or returned to the source container.

Q4: Besides technique, what else can improve my pipetting accuracy with viscous solutions?

A4: Several other factors can enhance accuracy:

Pre-wet the Pipette Tip: Aspirate and dispense the liquid back into the source container at

least three times before taking the actual measurement.[8][9] This equilibrates the

temperature and humidity inside the tip, reducing volume loss from evaporation.[10][11]

Use Low-Retention Tips: These tips have a hydrophobic inner surface that reduces the

amount of liquid that adheres to the tip wall, ensuring a more complete dispense.[1][4]

Adjust Pipetting Speed: Use a slower, consistent speed for both aspiration and dispensing.

[1][4] Rushing can introduce air bubbles and lead to inaccurate volumes.[1]
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Consistent Immersion Depth: Immerse the tip just 2-3 mm below the liquid surface to prevent

excess liquid from clinging to the outside of the tip.[7][9]

Vertical Pipetting Angle: Hold the pipette as vertically as possible (not exceeding a 20-degree

angle) during aspiration to ensure accuracy.[10][12]

AS1938909 Solution Preparation & Handling
Q5: What is the solubility of AS1938909 in DMSO?

A5: The solubility of AS1938909 in DMSO is 50 mg/mL. It is recommended to prepare stock

solutions at this concentration or lower.

Q6: How should I prepare a stock solution of AS1938909 in DMSO?

A6: To prepare a stock solution, add the appropriate volume of DMSO directly to the vial

containing the powdered compound.[13] If the compound is in a small quantity, it may appear

as a thin film on the vial walls; ensure the solvent comes into contact with all surfaces.[13][14]

Gentle vortexing or sonication can aid in complete dissolution.[13] For detailed steps, refer to

the Experimental Protocols section.

Q7: How should I store my AS1938909-DMSO stock solution?

A7: For long-term stability, aliquot the stock solution into smaller, single-use volumes and store

them at -20°C or -80°C.[15] This practice prevents degradation that can be caused by repeated

freeze-thaw cycles.[15][16] DMSO is hygroscopic and will absorb atmospheric moisture, which

can lead to compound degradation over time.[17][18]

Q8: What is the recommended final concentration of DMSO for in-cell assays?

A8: The final concentration of DMSO in your cell culture medium should be kept as low as

possible to avoid cytotoxicity. A concentration of less than 0.5% is generally well-tolerated by

most cell lines, with <0.1% being ideal for sensitive cells.[15] It is crucial to include a vehicle

control (medium with the same final DMSO concentration) in your experiments.[16]
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Issue Potential Cause(s) Recommended Solution(s)

Inconsistent or Inaccurate

Volumes Dispensed

1. Using standard (forward)

pipetting technique. 2.

Pipetting speed is too fast. 3.

Pipette not calibrated for

viscous liquids. 4. Using

standard pipette tips.

1. Switch to the reverse

pipetting technique.[5][7] 2.

Slow down and use a smooth,

consistent plunger motion for

aspiration and dispensing.[1]

3. If pipetting the same volume

repeatedly, consider re-

calibrating the pipette for the

specific AS1938909-DMSO

solution.[2] 4. Use low-

retention or wide-orifice pipette

tips.[1][4]

Air Bubbles in the Pipette Tip

1. Aspiration speed is too fast.

2. Tip not immersed deep

enough in the solution. 3. Tip is

not properly sealed onto the

pipette.

1. Reduce the aspiration

speed.[1] 2. Ensure the tip is

immersed 2-3 mm below the

liquid's surface during

aspiration.[9] 3. Ensure a firm

seal between the pipette and

the tip. Use tips recommended

by the pipette manufacturer.

[19]

Compound Precipitates Upon

Dilution in Aqueous Buffer

1. Rapid change in solvent

polarity. 2. Final concentration

exceeds aqueous solubility.

1. Perform dilutions in a

stepwise manner to avoid

shocking the compound out of

solution.[15] 2. Briefly vortex or

sonicate the solution after

dilution. Warming to 37°C can

also help.[13] 3. Lower the

final concentration of the

compound in the aqueous

buffer.[20]

Loss of Compound Activity

Over Time

1. Improper storage of stock

solution (repeated freeze-thaw

cycles). 2. Water absorption

1. Aliquot stock solutions into

single-use volumes and store

at -20°C or -80°C.[15][16] 2.
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into the DMSO stock. 3.

Degradation in aqueous assay

medium.

Use fresh, anhydrous DMSO

for preparing stock solutions.

Keep vials tightly sealed.[18] 3.

Prepare fresh dilutions from

the frozen stock immediately

before each experiment.

Quantitative Data Summary
Table 1: Pipetting Technique Comparison for Viscous Liquids

Technique Method
Advantages for
Viscous Liquids

Disadvantages

Forward Pipetting

Aspirate to first stop,

dispense to second

stop (blowout).[7]

Not recommended.

Inaccurate; leaves a

film of liquid in the tip,

resulting in under-

delivery.[1][21]

Reverse Pipetting

Aspirate to second

stop, dispense to first

stop.[5]

Highly

Recommended.

Compensates for

liquid film retention,

improving accuracy

and precision.[5][7]

Can reduce accuracy

if used improperly;

user-dependent.[6]

Table 2: Properties and Handling of AS1938909 in DMSO
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Parameter Value / Recommendation Reference

Solubility in DMSO 50 mg/mL

Powder Storage -20°C for up to 3 years [14][15]

Stock Solution Storage

Aliquot and store at -20°C (≤1

month) or -80°C (≤6 months).

Avoid repeated freeze-thaw

cycles.

[15]

Final DMSO % in Cell Assays

< 0.5% (general), < 0.1%

(sensitive cells). Always use a

vehicle control.

[15][20]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL AS1938909 Stock
Solution

Preparation: Allow the vial of AS1938909 powder and a bottle of anhydrous DMSO to

equilibrate to room temperature.

Calculation: Determine the required volume of DMSO to achieve a 50 mg/mL concentration.

For example, for 10 mg of AS1938909, you will need 200 µL of DMSO (10 mg / 50 mg/mL =

0.2 mL).

Reconstitution: Before opening, briefly centrifuge the AS1938909 vial to ensure all powder is

at the bottom.[16]

Dissolution: Using a properly calibrated pipette, add the calculated volume of anhydrous

DMSO directly to the vial.

Mixing: Cap the vial tightly and vortex for 1-2 minutes until the solid is completely dissolved.

If necessary, sonicate the vial in a water bath for 5-10 minutes.[13]

Storage: Aliquot the stock solution into sterile, low-retention microcentrifuge tubes for single-

use purposes. Store immediately at -20°C or -80°C.
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Protocol 2: Accurate Pipetting using the Reverse
Technique

Set Volume: Adjust your air-displacement pipette to the desired transfer volume.

Attach Tip: Securely attach a low-retention pipette tip.

Pre-wet Tip: Aspirate and dispense the AS1938909-DMSO solution three times to pre-wet

the tip.[8][9]

Aspirate Sample: Press the plunger down completely to the second stop. Immerse the tip 2-3

mm below the liquid surface and slowly release the plunger to its resting position. Pause for

one second before withdrawing the tip.[6][12]

Dispense Sample: Place the tip against the inner wall of the receiving vessel at a 45-degree

angle.[19] Gently and smoothly press the plunger to the first stop.

Complete Transfer: With the plunger still held at the first stop, withdraw the tip from the

vessel. The remaining liquid in the tip is the excess volume and should be discarded.

Visual Guides
Caption: A workflow diagram for troubleshooting common issues encountered when pipetting

viscous solutions.
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Factors Affecting AS1938909-DMSO Solution Integrity

AS1938909 Solution
Integrity & Accuracy

Storage Conditions Handling Practices

Solvent Properties
(DMSO) Pipetting Technique

Temperature
(-20°C or -80°C)

Aliquoting
(Single-Use)

Freeze-Thaw Cycles
(Avoid)

Stepwise Dilution Vortexing/Sonication

Sterile Technique

Hygroscopic
(Absorbs Water) High Density

Increased Viscosity

Reverse Pipetting Low-Retention Tips

Slow & Consistent Speed

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15540900?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A diagram illustrating the key factors that influence the stability and handling accuracy

of AS1938909 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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viscous-dmso-solutions-of-as1938909]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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